![molecular formula C17H31NSn B1335939 3-(Tributylstannyl)pyridine CAS No. 59020-10-9](/img/structure/B1335939.png)
3-(Tributylstannyl)pyridine
Overview
Description
3-(Tributylstannyl)pyridine (3-TBP) is an organostannane compound that has been studied extensively in the scientific community due to its interesting properties and potential applications. 3-TBP is a colorless liquid and is soluble in organic solvents. It has been used in a variety of fields, including organic synthesis and catalysis, biochemistry, and pharmaceuticals.
Scientific Research Applications
1. Synthesis of Oligopyridines and Branched Oligopyridines
3,5-Di-(pyridin-2-yl)-[1,2,4]-triazines are converted to 4-tributylstannyl-2,6-oligopyridines via cycloadditions with ethynyltributyltin. These compounds, upon bromination and cross-coupling reactions under Stille conditions, yield branched oligopyridines containing 8 to 14 pyridine units. This process demonstrates the use of 3-(tributylstannyl)pyridine in synthesizing complex pyridine-based structures (Pabst & Sauer, 1999).
2. Replacement of Tributyltin Substituent for Functionalized Pyridines
Ethynyltributyltin reacts to furnish mainly 4-tributylstannyl-6-phenyl-pyridine-2-carboxylic acid methyl ester, which can be further modified. The tributyltin substituent in these compounds can be replaced by acylation and arylation, demonstrating the role of this compound in creating functionalized pyridines with various applications (Sauer & Heldmann, 1998).
3. Application in Electropolymerization
Thienylstannanes coupled with 3,5-dibromopyridine can be used to synthesize 3,5-bis(2,2′-bithiophen-5-yl)pyridine and related compounds, which are then subjected to electropolymerization. This process highlights the use of this compound in the preparation of electrochemically active polymers (Krompiec et al., 2008).
4. Synthesis of Unsaturated Aldehydes
Zincke aldehydes from pyridinium salts can be converted into delta-tributylstannyl-alpha,beta,gamma,delta-unsaturated aldehydes using tributylstannyllithium. This showcases the use of this compound in synthesizing important intermediates for the creation of natural products (Michels, Rhee & Vanderwal, 2008).
5. Crystal Structures and DNA Binding Properties
3-Pyridine aldoxime, a derivative of pyridine, forms complexes with Zinc(II) and exhibits DNA binding properties. This application extends to understanding the interaction of pyridine derivatives with biological macromolecules (Konidaris et al., 2010).
6. Synthesis of Novel Pyridine Systems
A phosphonium-based ionic liquid was used as a catalyst for synthesizing diverse pyridine systems like triaryl pyridines and indolyl pyridines. This study highlights the utility of pyridine derivatives in complex organic syntheses (Jalali-Mola, Torabi, Yarie & Zolfigol, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Organotin compounds like 3-(tributylstannyl)pyridine are generally used in stille coupling reactions , which are widely used in organic synthesis .
Mode of Action
As an organotin compound, it likely participates in stille coupling reactions . In these reactions, organotin compounds act as nucleophiles, attacking electrophilic carbon centers .
Biochemical Pathways
Organotin compounds are known to be involved in various biochemical processes due to their role in stille coupling reactions .
Result of Action
As an organotin compound, it is likely to participate in stille coupling reactions, which can lead to the formation of new carbon-carbon bonds .
Action Environment
Factors such as temperature, ph, and the presence of other chemicals can potentially affect the reactivity and stability of organotin compounds .
Biochemical Analysis
Biochemical Properties
It is known that this compound can act as a catalyst in organic synthesis reactions
Cellular Effects
Given its role in organic synthesis reactions, it may influence cell function by participating in the synthesis of various biochemical compounds
Molecular Mechanism
It is known to facilitate organic synthesis reactions
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Properties
IUPAC Name |
tributyl(pyridin-3-yl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h1-2,4-5H;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFQJBWKKHCMCGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31NSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00392912 | |
Record name | 3-(Tributylstannyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00392912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59020-10-9 | |
Record name | 3-(Tributylstannyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00392912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(tributylstannyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 3-(tributylstannyl)pyridine important in the synthesis of duocarmycin SA?
A1: this compound derivatives are crucial building blocks in the synthesis of duocarmycin SA. The research paper highlights their use in Stille coupling reactions with bromopyrrole derivatives []. This reaction forms a carbon-carbon bond, creating the core structure of the targeted tricyclic heteroaromatic system found in duocarmycin SA. The researchers explored various substitutions on the pyridine ring to optimize the reaction conditions and yields.
Q2: What are the advantages of using the Stille coupling reaction with this compound derivatives in this synthesis?
A2: The Stille coupling reaction offers several benefits in this specific synthesis []:
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